Cas no 504413-35-8 (N-{6-bromoimidazo[1,2-a]pyridin-2-yl}-2,2,2-trifluoroacetamide)

• Product Name: N-{6-bromoimidazo[1,2-a]pyridin-2-yl}-2,2,2-trifluoroacetamide
• CAS No: 504413-35-8
• MF: C₉H₅BrF₃N₃O
• MW: 308.054711103439
• MDL: MFCD11976190
• CID: 1029551
• PubChem ID: 12065953
• Update Time: 2025-04-20

N-{6-bromoimidazo[1,2-a]pyridin-2-yl}-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-Bromoimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroacetamide
• N-(6-bromoH-imidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroacetamide
• N-{6-BROMOIMIDAZO[1,2-A]PYRIDIN-2-YL}-2,2,2-TRIFLUOROACETAMIDE
• C9H5BrF3N3O
• BUYPVRDWQVLXDL-UHFFFAOYSA-N
• 7187AJ
• SB12450
• FCH2844050
• SY013639
• ST2407406
• AX8257313
• N-(6-Bromoimidazo[1,2-a]p
• N-(6-BROMO-IMIDAZO[1,2-A]PYRIDIN-2-YL)-2,2,2-TRIFLUOROACETAMIDE
• SCHEMBL1302968
• N-(6-Bromo-imidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoro-acetamide
• MFCD11976190
• A871558
• AKOS016846090
• 504413-35-8
• DB-071198
• CS-W022902
• DS-17317
• EN300-6789189
• N-{6-bromoimidazo[1,2-a]pyridin-2-yl}-2,2,2-trifluoroacetamide

• MDL： MFCD11976190
• Inchi： 1S/C9H5BrF3N3O/c10-5-1-2-7-14-6(4-16(7)3-5)15-8(17)9(11,12)13/h1-4H,(H,15,17)
• InChI Key： BUYPVRDWQVLXDL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(=CN2C=1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 306.95681g/mol
• Monoisotopic Mass: 306.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.4
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines